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Compound of Interest

Compound Name: StickyCat Cl

Cat. No.: B6289728

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, use, and disposal
of StickyCat Cl, a water-soluble olefin metathesis catalyst. The following procedures are
designed to ensure laboratory safety and operational efficiency.

Chemical and Physical Properties

StickyCat Cl is a ruthenium-based catalyst with the following properties:

Property Value

Chemical Formula Cs5H4sCIsN3ORuU[1]
Molecular Weight 734.20 g/mol [1]
CAS Number 1452227-72-3[1]
Appearance Green powder[1]

Soluble in water and chlorinated organic
Solubility solvents. Insoluble in non-polar organic

solvents.[1]

Personal Protective Equipment (PPE)
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Due to the lack of a specific Safety Data Sheet (SDS) for StickyCat ClI, the following PPE
recommendations are based on general safety protocols for handling ruthenium-based

catalysts.
Equipment Specification
Eye Protection Chemical safety goggles or a face shield.
Hand Protection Nitrile or neoprene gloves.
Body Protection A standard laboratory coat.

) ) Use in a well-ventilated area or a chemical fume
Respiratory Protection o ]
hood to avoid inhalation of the powder.

Handling and Storage

Handling: StickyCat ClI is reported to be stable for handling in the air.[1] However, as a
precaution, it is advisable to handle the solid material in a chemical fume hood to minimize
inhalation risk.

Storage: For long-term storage (greater than one week), it is recommended to store StickyCat
Cl under an inert gas atmosphere in a cold, dark place (2-8 °C).[1]

Experimental Workflow: General Procedure for
Olefin Metathesis

The following is a generalized workflow for a typical olefin metathesis reaction using StickyCat
Cl. Specific substrate and reaction conditions will require optimization.
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Dissolve substrate in a suitable solvent (e.g., Dichloromethane)

Reaction Setup

Add the substrate solution to a reaction flask under inert atmosphere

~

Weigh StickyCat Cl in a vial

Add StickyCat CI soluti

Stir the reaction mixture at the desired temperature

Monitor reaction progress by TLC or GC/LC-MS

on to the reaction flask

Upon completion

Work-up and

Purification

A
(Quench the reactionj

(Extract the aqueous phase with an organic solvent to remove the catalysa

;

(Dry the organic phase and concentrate in vacuoj

;

(Purify the product by column chromatographyj

Click to download full resolution via product page

Caption: Generalized workflow for an olefin metathesis reaction using StickyCat CI.

© 2025 BenchChem. All rights rese

rved. 3/6

Tech Support


https://www.benchchem.com/product/b6289728?utm_src=pdf-body-img
https://www.benchchem.com/product/b6289728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6289728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Disposal Plan

As StickyCat Cl is a ruthenium-based catalyst, all waste materials should be treated as

hazardous waste.
Waste Segregation and Collection:

e Solid Waste: Collect any solid waste contaminated with StickyCat Cl (e.g., weighing paper,
gloves, silica gel from purification) in a designated, sealed, and clearly labeled hazardous
waste container.

o Liquid Waste: The aqueous phase from the reaction work-up, which contains the dissolved
catalyst, should be collected in a separate, labeled hazardous waste container for aqueous
ruthenium waste. Organic solvent waste should be collected separately.

Disposal Pathway: All hazardous waste must be disposed of through your institution's
environmental health and safety (EHS) office. Do not dispose of any material containing
StickyCat Cl down the drain. The high value of ruthenium may make it a candidate for
precious metal recovery programs; consult with your EHS office for specific procedures.

Logical Relationship for Safe Handling

The following diagram illustrates the logical flow of considerations for the safe handling of
StickyCat Cl.
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Handling StickyCat ClI

Assess Hazards
(Ruthenium-based, powdered solid)

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Follow Handling Procedures
(Use in fume hood, avoid inhalation)

Follow Storage Procedures Execute Disposal Plan
(2-8 °C, under inert gas) (Segregate waste, contact EHS)

Safe Laboratory Practice

Click to download full resolution via product page

Caption: Logical flow for the safe handling of StickyCat Cl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. apeiron-synthesis.com [apeiron-synthesis.com]
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
StickyCat CI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6289728#personal-protective-equipment-for-
handling-stickycat-cl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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